Phenylalanyl-alanyl-lysine
CAS No.: 107889-42-9
VCID: VC0009018
Molecular Formula: C18H28N4O4
Molecular Weight: 364.4 g/mol
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| Description | Phenylalanyl-alanyl-lysine is a tripeptide composed of the amino acids phenylalanine, alanine, and lysine. Phenylalanine (symbol Phe or F) is an essential α-amino acid with the formula C9H11NO2 . As an essential amino acid, phenylalanine is not synthesized de novo in humans and other animals, who must ingest phenylalanine or phenylalanine-containing proteins . Lysine (abbreviated as Lys or K) is also an α-amino acid with the chemical formula HO2CCH(NH2)(CH2)4NH2 and is considered an essential amino acid, meaning humans cannot synthesize it . Notably, phenylalanine is a precursor for tyrosine, dopamine, norepinephrine (noradrenaline), epinephrine (adrenaline), and melanin . It plays a crucial role in various biological processes and is naturally found in the milk of mammals . Furthermore, individuals with phenylketonuria (PKU), an inherited disorder, must monitor their phenylalanine intake to prevent complications . A similar compound, Lysine, is an amino acid commonly found as a component of total parenteral nutrition . As a research assistant, one may be tasked with supporting scientific studies and contributing to innovative research projects . Strong analytical skills, attention to detail, and knowledge of research methodologies are crucial in this role . A research assistant's responsibilities can include designing and implementing research protocols, managing data, and presenting findings . |
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| CAS No. | 107889-42-9 |
| Product Name | Phenylalanyl-alanyl-lysine |
| Molecular Formula | C18H28N4O4 |
| Molecular Weight | 364.4 g/mol |
| IUPAC Name | (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]propanoyl]amino]hexanoic acid |
| Standard InChI | InChI=1S/C18H28N4O4/c1-12(16(23)22-15(18(25)26)9-5-6-10-19)21-17(24)14(20)11-13-7-3-2-4-8-13/h2-4,7-8,12,14-15H,5-6,9-11,19-20H2,1H3,(H,21,24)(H,22,23)(H,25,26)/t12-,14-,15-/m0/s1 |
| Standard InChIKey | ULECEJGNDHWSKD-QEJZJMRPSA-N |
| SMILES | CC(C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CC1=CC=CC=C1)N |
| Canonical SMILES | CC(C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CC1=CC=CC=C1)N |
| Synonyms | Phe-Ala-Lys phenylalanyl-alanyl-lysine |
| PubChem Compound | 5487956 |
| Last Modified | Feb 18 2024 |
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